Cas no 896722-53-5 (6-Methoxy-1H-pyrrolo[2,3-b]pyridine)

6-Methoxy-1H-pyrrolo[2,3-b]pyridine structure
896722-53-5 structure
Product Name:6-Methoxy-1H-pyrrolo[2,3-b]pyridine
CAS No:896722-53-5
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD06659665
CID:714910
PubChem ID:11615191
Update Time:2024-10-26

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 6-methoxy-
    • 6-Methoxy-7-azaindole
    • HIN1650
    • methoxypyrrolobpyridine
    • 1H-Pyrrolo[2,3-b]pyridine,6-methoxy-
    • PubChem19344
    • LNEHZEFKSUBWTA-UHFFFAOYSA-N
    • FCH950208
    • WT1472
    • VP12428
    • TRA0018918
    • PB18740
    • AX8165431
    • AB0027423
    • ST24029797
    • W9253
    • 6-Methoxy-1H-pyrrolo[2,3-b]pyridine (ACI)
    • CS-B0494
    • SS-4327
    • EN300-205965
    • MFCD06659665
    • SCHEMBL1150426
    • 6-Methoxy-7-azaindole, 97%
    • Z1203732536
    • J-518833
    • AKOS006348870
    • DTXSID80469459
    • SY096907
    • 896722-53-5
    • MDL： MFCD06659665
    • Inchi： 1S/C8H8N2O/c1-11-7-3-2-6-4-5-9-8(6)10-7/h2-5H,1H3,(H,9,10)
    • InChI Key： LNEHZEFKSUBWTA-UHFFFAOYSA-N
    • SMILES： N1C2=C(C=CN2)C=CC=1OC

Computed Properties

  • Exact Mass: 148.06400
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.9

Experimental Properties

  • Melting Point: 88-89 °C
  • PSA: 37.91000
  • LogP: 1.57150

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36
  • HazardClass：IRRITANT

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Methoxy-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

535-80-8 535-80-8
55052-24-9 55052-24-9
896722-53-5 896722-53-5
Reaction Conditions
1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ;  overnight, 60 - 65 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ;  overnight, 60 - 65 °C
1.3 Reagents: Acetic acid ;  neutralized
Reference
The first practical and efficient one-pot synthesis of 6-substituted 7-azaindoles via a Reissert-Henze reaction
Storz, Thomas; Bartberger, Michael D.; Sukits, Steven; Wilde, Chris; Soukup, Troy, Synthesis, 2008, (2), 201-214

Production Method 2

55052-24-9 55052-24-9
896722-53-5 896722-53-5
Reaction Conditions
1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ;  15 h, 65 °C
1.2 Solvents: Methanol ;  20 h, 60 °C
1.3 Reagents: Acetic acid ;  pH 7
Reference
Design and synthesis of 1-(2-alkanamidoethyl)-6-methoxy-7-azaindole derivatives as potent melatonin agonists
Jeanty, Matthieu; Suzenet, Franck; Delagrange, Philippe; Nosjean, Olivier; Boutin, Jean A.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2316-2319

Production Method 3

55052-26-1 55052-26-1
896722-53-5 896722-53-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  8 h, 50 °C
Reference
Scaffold-hopping strategy: synthesis and biological evaluation of 5,6-fused bicyclic heteroaromatics to identify orally bioavailable anticancer agents
Tung, Yen-Shih; Coumar, Mohane Selvaraj; Wu, Yu-Shan; Shiao, Hui-Yi; Chang, Jang-Yang; et al, Journal of Medicinal Chemistry, 2011, 54(8), 3076-3080

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Raw materials

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Preparation Products

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